N-[4-(4-morpholinylsulfonyl)phenyl]-1-piperidinecarbothioamide

• IUPAC Name: N-(4-morpholin-4-ylsulfonylphenyl)piperidine-1-carbothioamide
• InChI: InChI=1S/C16H23N3O3S2/c20-24(21,19-10-12-22-13-11-19)15-6-4-14(5-7-15)17-16(23)18-8-2-1-3-9-18/h4-7H,1-3,8-13H2,(H,17,23)
• InChI Key: COSDJOJUHFKHQE-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=S)NC2=CC=C(C=C2)S(=O)(=O)N3CCOCC3
• Molecular Formula: C16H23N3O3S2
• Molecular Weight: 369.5 g/mol

Description

N-[4-(4-morpholinylsulfonyl)phenyl]-1-piperidinecarbothioamide, also known as NPS-2143, is a selective calcium-sensing receptor (CaSR) antagonist. It has been widely used in scientific research to investigate the role of CaSR in various physiological and pathological processes.

Mechanism of Action

N-[4-(4-morpholinylsulfonyl)phenyl]-1-piperidinecarbothioamide acts as a competitive antagonist of CaSR by binding to the allosteric site of the receptor and preventing its activation by extracellular calcium ions (5). CaSR is a G protein-coupled receptor that is expressed in various tissues such as the parathyroid gland, kidney, bone, and gastrointestinal tract. It plays a crucial role in regulating calcium homeostasis, bone metabolism, and other physiological processes. By inhibiting CaSR-mediated signaling, N-[4-(4-morpholinylsulfonyl)phenyl]-1-piperidinecarbothioamide can modulate these processes and potentially provide therapeutic benefits in various diseases.
Biochemical and Physiological Effects:
N-[4-(4-morpholinylsulfonyl)phenyl]-1-piperidinecarbothioamide has been shown to have various biochemical and physiological effects in different tissues and cell types. For example, it can inhibit the proliferation and migration of cancer cells by suppressing CaSR-mediated signaling (6). It can also modulate the release of parathyroid hormone and calcium ions in the parathyroid gland and kidney (7). In bone cells, N-[4-(4-morpholinylsulfonyl)phenyl]-1-piperidinecarbothioamide can promote osteoblast differentiation and mineralization while inhibiting osteoclast differentiation and bone resorption (8). These effects suggest that N-[4-(4-morpholinylsulfonyl)phenyl]-1-piperidinecarbothioamide has potential therapeutic applications in various diseases.

Advantages and Limitations for Lab Experiments

N-[4-(4-morpholinylsulfonyl)phenyl]-1-piperidinecarbothioamide has several advantages for lab experiments. It is a selective and potent CaSR antagonist that can be used to investigate the role of CaSR in different physiological and pathological processes. It is also relatively stable and can be easily synthesized in large quantities. However, there are some limitations to using N-[4-(4-morpholinylsulfonyl)phenyl]-1-piperidinecarbothioamide in lab experiments. It has poor solubility in water and some organic solvents, which can affect its bioavailability and efficacy. It can also exhibit off-target effects on other receptors or ion channels, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on N-[4-(4-morpholinylsulfonyl)phenyl]-1-piperidinecarbothioamide. One area of interest is the development of more potent and selective CaSR antagonists that can overcome the limitations of N-[4-(4-morpholinylsulfonyl)phenyl]-1-piperidinecarbothioamide. Another area of interest is the investigation of the therapeutic potential of N-[4-(4-morpholinylsulfonyl)phenyl]-1-piperidinecarbothioamide in various diseases such as osteoporosis, chronic kidney disease, and cancer. Additionally, the role of CaSR in other physiological processes such as glucose metabolism, inflammation, and neurotransmitter release warrants further investigation. Overall, N-[4-(4-morpholinylsulfonyl)phenyl]-1-piperidinecarbothioamide has opened up new avenues for scientific research on CaSR and its role in health and disease.
Conclusion:
N-[4-(4-morpholinylsulfonyl)phenyl]-1-piperidinecarbothioamide, or N-[4-(4-morpholinylsulfonyl)phenyl]-1-piperidinecarbothioamide, is a selective CaSR antagonist that has been widely used in scientific research to investigate the role of CaSR in various physiological and pathological processes. It can be synthesized by reacting 4-(4-morpholinylsulfonyl)aniline with 1-piperidinecarbothioamide in the presence of a coupling agent and a catalyst. N-[4-(4-morpholinylsulfonyl)phenyl]-1-piperidinecarbothioamide acts as a competitive antagonist of CaSR and can modulate various biochemical and physiological processes in different tissues and cell types. It has several advantages for lab experiments but also some limitations. Future research on N-[4-(4-morpholinylsulfonyl)phenyl]-1-piperidinecarbothioamide can lead to the development of more potent and selective CaSR antagonists and the investigation of its therapeutic potential in various diseases.

Synthesis Methods

N-[4-(4-morpholinylsulfonyl)phenyl]-1-piperidinecarbothioamide can be synthesized by reacting 4-(4-morpholinylsulfonyl)aniline with 1-piperidinecarbothioamide in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-(dimethylamino)pyridine (DMAP) (1). The reaction is carried out in a suitable solvent such as dichloromethane or tetrahydrofuran under reflux conditions for several hours. The crude product is then purified by column chromatography to obtain N-[4-(4-morpholinylsulfonyl)phenyl]-1-piperidinecarbothioamide in high yield and purity.

Scientific Research Applications

N-[4-(4-morpholinylsulfonyl)phenyl]-1-piperidinecarbothioamide has been used in various scientific research studies to investigate the role of CaSR in different physiological and pathological processes. For example, it has been shown to inhibit CaSR-mediated signaling in osteoblasts, which can lead to the suppression of bone resorption and the promotion of bone formation (2). N-[4-(4-morpholinylsulfonyl)phenyl]-1-piperidinecarbothioamide has also been used to study the role of CaSR in regulating parathyroid hormone secretion and calcium homeostasis (3). Additionally, N-[4-(4-morpholinylsulfonyl)phenyl]-1-piperidinecarbothioamide has been shown to have potential therapeutic effects in various diseases such as osteoporosis, chronic kidney disease, and cancer (4).